Cas no 13887-98-4 (3,6,9-Trioxaundecanedioic acid)

• Product Name: 3,6,9-Trioxaundecanedioic acid
• CAS No: 13887-98-4
• MF: C₈H₁₄O₇
• MW: 222.1926
• MDL: MFCD00044099
• CID: 160803
• Update Time: 2023-10-30

3,6,9-Trioxaundecanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-((Oxybis(ethane-2,1-diyl))bis(oxy))diacetic acid
• 3,6,9-Trioxaundecanedioic acid
• Acetic acid,2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• 2-[2-[2-(carboxymethoxy)ethoxy]ethoxy]acetic acid
• CH2COOH-PEG3-CH2COOH
• Diethylene glycol bis(carboxymethyl ether)
• Tetraglycolic acid
• [2-{2-(Carboxymethoxy)ethoxy}ethoxy]acetic acid
• TUDA
• TUDS
• Einecs 237-655-9
• CH2COOH-PEG2-CH2COOH
• HOOCCH2O-PEG2-CH2COOH
• trioxaundecanedoicacid
• TRIOXAUNDECANEDIOIC ACID
• 3,6,9-Trioxaundecadioic acid
• 3,6,9-Trioxaundecandioic acid
• PEG3-(CH2CO2H)2
• [2-(2-carboxymethoxyethoxy)ethoxy]acetic acid
• HJZZQNLKBWJYPD-UHFFFAOYSA-N
• 63VXM1976A
• 2,2'-(Oxybis(2,1-ethanediyloxy))bisacetic acid
• Acetic acid, 2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• Acetic acid, (oxybis(2,1-ethanediyloxy))bis-
• 2,2'-[oxybis(ethane-2,1-diyloxy)]diacetic acid

• MDL： MFCD00044099
• Inchi： 1S/C8H14O7/c9-7(10)5-14-3-1-13-2-4-15-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)
• InChI Key： HJZZQNLKBWJYPD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C(=O)O[H])C([H])([H])C([H])([H])OC([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 222.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: -1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.3 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.470(lit.)
• PH: 1.8 (100g/l, H2O)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 102.29000
• LogP: -0.79460

3,6,9-Trioxaundecanedioic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 1760
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R41
• Packing Group：III

Related Categories

• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3,6,9-Trioxaundecanedioic acid

Recent Advances in the Study of 3,6,9-Trioxaundecanedioic acid (CAS: 13887-98-4)

3,6,9-Trioxaundecanedioic acid (CAS: 13887-98-4) is a polyether dicarboxylic acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its ether linkages and terminal carboxylic acid groups, has been explored for its utility in drug delivery systems, biodegradable materials, and as a building block for more complex chemical entities. Recent studies have focused on its synthesis, functionalization, and biological activity, providing new insights into its potential uses in medicine and biotechnology.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 3,6,9-Trioxaundecanedioic acid in the development of novel drug delivery systems. The researchers utilized the compound's amphiphilic nature to create micellar structures capable of encapsulating hydrophobic drugs, thereby improving their solubility and bioavailability. The study demonstrated that these micelles exhibited enhanced stability and controlled release properties, making them promising candidates for targeted cancer therapy. The findings highlight the compound's versatility and its potential to address challenges in drug formulation.

In another groundbreaking study, scientists explored the use of 3,6,9-Trioxaundecanedioic acid as a crosslinking agent in biodegradable polymers. The research, published in Biomaterials Science, revealed that the compound's ability to form ester linkages with hydroxyl groups in polymers could be leveraged to create materials with tunable degradation rates. These polymers showed excellent biocompatibility and mechanical properties, making them suitable for applications in tissue engineering and regenerative medicine. The study underscores the compound's role in advancing the development of sustainable biomaterials.

Further investigations into the biological activity of 3,6,9-Trioxaundecanedioic acid have also yielded promising results. A study in the European Journal of Pharmacology reported that the compound exhibited anti-inflammatory properties in vitro, potentially through the modulation of cytokine production. These findings suggest that the compound could be further explored as a therapeutic agent for inflammatory diseases. However, additional in vivo studies are required to validate these effects and elucidate the underlying mechanisms.

In conclusion, recent research on 3,6,9-Trioxaundecanedioic acid (CAS: 13887-98-4) has demonstrated its multifaceted potential in drug delivery, biomaterials, and therapeutics. The compound's unique chemical properties and biocompatibility make it a valuable asset in the ongoing quest for innovative solutions in chemical biology and pharmaceutical sciences. Future studies should focus on optimizing its synthesis, exploring its biological activities, and translating these findings into practical applications.